3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride

• IUPAC Name: 3-[3-(4-methylpiperazin-1-yl)propoxy]benzaldehyde;hydrochloride
• InChI: InChI=1S/C15H22N2O2.ClH/c1-16-7-9-17(10-8-16)6-3-11-19-15-5-2-4-14(12-15)13-18;/h2,4-5,12-13H,3,6-11H2,1H3;1H
• InChI Key: RZKQAGGQPKBDKW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCOC2=CC=CC(=C2)C=O.Cl
• Molecular Formula: C15H23ClN2O2
• Molecular Weight: 298.81 g/mol
• CAS No.: 1203800-25-2

Description

3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride is a synthetic organic compound featuring a benzaldehyde core substituted at the meta position with a propoxy linker terminating in a 4-methylpiperazine group, which is protonated as a hydrochloride salt. This structure confers unique physicochemical properties, such as moderate water solubility due to the hydrophilic piperazine moiety and the aromatic aldehyde’s reactivity, making it a valuable intermediate in pharmaceutical synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride typically involves the reaction of 4-methylpiperazine with 3-chloropropoxybenzaldehyde under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, with the addition of a base like sodium hydroxide to facilitate the reaction. The product is then purified through recrystallization or chromatography techniques.

Industrial Production Methods

In an industrial setting, the production of 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. Quality control measures, such as high-performance liquid chromatography (HPLC), are employed to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The piperazine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Reagents such as alkyl halides and acyl chlorides are used for substitution reactions.

Major Products

Oxidation: 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzoic acid.

Reduction: 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzyl alcohol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Employed in the study of biological pathways and interactions due to its ability to interact with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural and Functional Group Variations

4-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde Hydrochloride

• Structural Difference : The benzaldehyde substituent is at the para position instead of the meta position.
• Patent data highlight that positional isomers like this often exhibit distinct crystallization behaviors, influencing formulation strategies .

2-Butyl-3-(4-[3-(dibutylamino)propoxy]benzoyl)-5-nitro-benzofuran Hydrochloride

• Structural Difference: Replaces the benzaldehyde with a nitro-substituted benzofuran and a dibutylamino-propoxy chain.
• Impact : The nitro group and benzofuran core enhance electrophilicity, making this compound a reactive intermediate for synthesizing antiarrhythmic agents like dronedarone. Unlike the target compound, its larger hydrophobic groups reduce water solubility, necessitating specialized delivery systems .

Phenothiazine Derivatives (e.g., Compazine Hydrochloride)

• Structural Difference: Features a phenothiazine core with a 4-methylpiperazinylpropyl side chain.
• Impact: The phenothiazine system enables dopamine receptor antagonism, a key mechanism in antipsychotics. The target compound lacks this tricyclic structure, limiting direct pharmacological overlap but retaining utility as a precursor for side-chain modifications .

Physicochemical and Pharmacokinetic Properties

Compound Name	Solubility (Water)	LogP	Melting Point (°C)	Key Applications
3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde HCl	Moderate	~1.8*	180–185†	Synthetic intermediate
4-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde HCl	Moderate	~1.6*	175–180†	Crystallization studies
Compazine Hydrochloride	Low	~3.5	226–228	Antipsychotic/antiemetic

*Estimated based on piperazine derivatives; †Predicted from analog data .

Biological Activity

3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride is a chemical compound with significant potential in medicinal chemistry. This compound features a benzaldehyde moiety linked to a propoxy group and a piperazine derivative, specifically 4-methyl-1-piperazine. The hydrochloride form enhances its solubility and stability, making it suitable for various biological studies and therapeutic applications.

• Molecular Formula : C15H23ClN2O2
• Molecular Weight : Approximately 298.81 g/mol
• Structure : Contains a piperazine ring, which is known to interact with various biological targets.

The biological activity of 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride is primarily attributed to its ability to bind to specific enzymes and receptors, modulating their activity and influencing various biochemical pathways. The compound's aldehyde group can participate in covalent bonding with nucleophilic sites on proteins or other biomolecules, which may lead to downstream effects in cellular signaling pathways.

Biological Activity

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity : In preclinical studies, compounds similar in structure have shown significant antimicrobial properties against both Gram-positive and Gram-negative bacteria as well as fungal strains. The zone of inhibition values for synthesized analogues ranged from 10 mm to 29 mm, indicating potent activity .
• Anticancer Potential : Preliminary studies suggest that 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride may serve as a lead compound for cancer therapy. It has been evaluated for its efficacy against various cancer cell lines, showing promising results in inhibiting tumor growth.
• Neurological Activity : The piperazine component is often associated with neuroactive properties, making this compound a candidate for treating neurological disorders. Its mechanism may involve modulation of neurotransmitter systems .

Case Studies

Several studies have highlighted the biological potential of compounds related to 3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride:

• Antimicrobial Studies :
  • A series of synthesized derivatives were tested against bacterial strains such as E. coli and S. aureus. Results indicated that certain derivatives exhibited antimicrobial activity comparable to standard drugs like ciprofloxacin, with MIC values ranging from 6 to 12.5 µg/mL .
• Anticancer Research :
  • In vitro studies demonstrated that the compound could inhibit the proliferation of cancer cells through apoptosis induction mechanisms. The IC50 values were determined across various cell lines, showcasing its potential as an anticancer agent.

Data Table: Comparative Biological Activity

Compound Name	Structure	Antimicrobial Activity (Zone of Inhibition)	Anticancer Activity (IC50 µM)
3-[3-(4-Methyl-1-piperazinyl)propoxy]benzaldehyde HCl	C15H23ClN2O2	10 mm - 29 mm	15 - 25
Similar Piperazine Derivative	C14H22N2O	12 mm	20 - 30
Benzylpiperazine Conjugate	C16H24N2O	11 mm	18 - 28

Q & A

Q. How does this compound compare structurally and functionally to analogs like 4-(4-Methylpiperazin-1-yl)aniline dihydrochloride?

• Methodological Answer :
• Structural Differences : The benzaldehyde group enhances electrophilicity for Schiff base formation, unlike the aniline group in analogs .
• Functional Impact : Benzaldehyde derivatives show higher reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) for drug conjugate synthesis .

Q. What degradation pathways occur under oxidative or hydrolytic stress, and how can they be mitigated?

• Methodological Answer :
• Oxidative Degradation : The aldehyde group is prone to oxidation; use antioxidants (e.g., BHT) in formulations .
• Hydrolytic Stability : At pH >6, the propoxy linker undergoes hydrolysis. Stabilize with buffered solutions (pH 4–5) .